Cas no 2090263-45-7 (1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)-)

• Product Name: 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)-
• CAS No: 2090263-45-7
• MF: C₇H₈Br₂N₂O
• MW: 295.959219932556
• CID: 5266763
• Update Time: 2025-06-08

1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)-

• Inchi： 1S/C7H8Br2N2O/c1-4(2)11-5(3-12)10-6(8)7(11)9/h3-4H,1-2H3
• InChI Key： UXGFPODZVMIKFZ-UHFFFAOYSA-N
• SMILES： C1(C=O)N(C(C)C)C(Br)=C(Br)N=1

Additional information on 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)-

Recent Advances in the Study of 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)- (CAS: 2090263-45-7)

The compound 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)- (CAS: 2090263-45-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)- as a versatile intermediate in the synthesis of novel heterocyclic compounds. Its dibromo-substituted imidazole core has been shown to exhibit potent inhibitory effects against various enzymes, including kinases and proteases, which are critical targets in cancer and inflammatory diseases. Researchers have employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to elucidate its molecular structure and interactions with biological targets.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)- exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is attributed to the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. Further in vivo studies are currently underway to evaluate its pharmacokinetic properties and therapeutic potential.

Another area of interest is the compound's application in the development of antimicrobial agents. Preliminary data suggest that 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)- and its analogs possess broad-spectrum activity against drug-resistant bacterial strains. This finding is particularly relevant in the context of the global antibiotic resistance crisis, prompting further investigation into its mechanism of action and optimization for clinical use.

Despite these promising results, challenges remain in the large-scale synthesis and formulation of 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)-. Recent efforts have focused on improving yield and purity through innovative catalytic methods and green chemistry approaches. Additionally, computational modeling studies are being conducted to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, which will be crucial for its transition from bench to bedside.

In conclusion, 1H-Imidazole-2-carboxaldehyde, 4,5-dibromo-1-(1-methylethyl)- (CAS: 2090263-45-7) represents a promising scaffold for the development of new therapeutic agents. Its multifaceted biological activities and potential applications in oncology and infectious diseases make it a compound of high interest for future research. Continued interdisciplinary collaboration will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.